ethyl 4-(1-ethyl-3-methyl-1H-pyrazole-5-amido)benzoate
Description
Ethyl 4-(1-ethyl-3-methyl-1H-pyrazole-5-amido)benzoate, or EMPAB, is a synthetic organic compound that has been studied extensively for its potential applications in scientific research. EMPAB is a pyrazole derivative, which is a type of heterocyclic compound that contains both nitrogen and oxygen atoms in its cyclic structure. Due to its unique chemical structure, EMPAB has been found to possess several advantageous properties that make it suitable for use in various scientific research applications.
Scientific Research Applications
Ionic Liquids and Cellulose Oligomerization
Ionic liquids (ILs) are fascinating solvents with unique properties. Research has explored their potential in cellulose processing. In a study by Wang et al. , the detailed reaction behavior of cellulose in an IL called 1-ethyl-3-methylimidazolium chloride ([C2mim][Cl]) was investigated . Ethyl 4-(1-ethyl-3-methyl-1H-pyrazole-5-amido)benzoate could serve as a precursor or additive in IL-based cellulose processing. Understanding its impact on cellulose oligomerization is crucial for sustainable materials development.
Thermal Safety of Ionic Liquids
Safety considerations are paramount when working with ILs. Researchers have studied the thermal safety of ILs, including ethyl 4-(1-ethyl-3-methyl-1H-pyrazole-5-amido)benzoate . In particular, ILs like [EMIM][Tf2N] (where Tf2N represents bis(trifluoromethylsulfonyl)imide) have gained attention. By establishing safe temperature ranges, this compound contributes to the prudent utilization of ILs in various applications .
properties
IUPAC Name |
ethyl 4-[(2-ethyl-5-methylpyrazole-3-carbonyl)amino]benzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3/c1-4-19-14(10-11(3)18-19)15(20)17-13-8-6-12(7-9-13)16(21)22-5-2/h6-10H,4-5H2,1-3H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDYYNNQPWGEBFU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=N1)C)C(=O)NC2=CC=C(C=C2)C(=O)OCC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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